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molecular formula C7H3BrFN B1266296 3-Bromo-4-fluorobenzonitrile CAS No. 79630-23-2

3-Bromo-4-fluorobenzonitrile

Cat. No. B1266296
CAS RN: 79630-23-2
M. Wt: 200.01 g/mol
InChI Key: JKCYKISVUIVZCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04383949

Procedure details

A mixture of 85 g of Raney nickel, which had been washed thoroughly with water, 500 ml of formic acid and 100 g (0.5 mole) of 3-bromo-4-fluoro-benzonitrile was stirred for 24 hours at 90°-100° C. under an atmosphere of a blanketing gas (nitrogen or argon). After cooling to room temperature, 1 liter of water was added and the mixture was extracted twice with 300 ml of toluene. The combined toluene solutions were washed with 200 ml of water, with 200 ml of saturated sodium bicarbonate solution and again with 200 ml of water and then dried by incipient distillation. 1.5 g of air-dried ion exchanger SPC 118, 16 g (0.5 mole) of methanol and 58.5 g (0.55 mole) of orthoformic acid trimethyl ester were then added to the solution, the mixture was stirred for a further 1 hour without a bath and was then warmed at 50° C. for 2 hours. The reaction mixture was cooled, filtered to remove the ion exchanger and washed with 200 ml of 5% strength potassium carbonate solution. The solvent was then stripped off and the residue was distilled in vacuo. 93 g (75% of theory) of 3-bromo-4-fluoro-benzaldehyde dimethyl acetal were obtained in this way, in the form of a colorless liquid with a boiling point of 67°-68° C./0.1 mm Hg.
[Compound]
Name
air-dried ion
Quantity
1.5 g
Type
reactant
Reaction Step One
[Compound]
Name
SPC 118
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methanol
Quantity
16 g
Type
reactant
Reaction Step One
Name
orthoformic acid trimethyl ester
Quantity
58.5 g
Type
reactant
Reaction Step One
Name
Raney nickel
Quantity
85 g
Type
catalyst
Reaction Step Two
Name
3-bromo-4-fluoro-benzonitrile
Quantity
100 g
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
formic acid
Quantity
500 mL
Type
solvent
Reaction Step Three
Name
water
Quantity
1 L
Type
solvent
Reaction Step Four
Name
3-bromo-4-fluoro-benzaldehyde dimethyl acetal
Yield
75%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[F:10])C#N.CO.[CH3:13][O:14][CH:15](OC)[O:16][CH3:17]>[Ni].O.C(O)=O>[CH3:13][O:14][CH:15]([O:16][CH3:17])[C:4]1[CH:7]=[CH:8][C:9]([F:10])=[C:2]([Br:1])[CH:3]=1

Inputs

Step One
[Compound]
Name
air-dried ion
Quantity
1.5 g
Type
reactant
Smiles
[Compound]
Name
SPC 118
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
methanol
Quantity
16 g
Type
reactant
Smiles
CO
Name
orthoformic acid trimethyl ester
Quantity
58.5 g
Type
reactant
Smiles
COC(OC)OC
Step Two
Name
Raney nickel
Quantity
85 g
Type
catalyst
Smiles
[Ni]
Step Three
Name
3-bromo-4-fluoro-benzonitrile
Quantity
100 g
Type
reactant
Smiles
BrC=1C=C(C#N)C=CC1F
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
formic acid
Quantity
500 mL
Type
solvent
Smiles
C(=O)O
Step Four
Name
water
Quantity
1 L
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred for 24 hours at 90°-100° C. under an atmosphere of a blanketing gas (nitrogen or argon)
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted twice with 300 ml of toluene
WASH
Type
WASH
Details
The combined toluene solutions were washed with 200 ml of water, with 200 ml of saturated sodium bicarbonate solution and again with 200 ml of water
CUSTOM
Type
CUSTOM
Details
dried by incipient distillation
STIRRING
Type
STIRRING
Details
the mixture was stirred for a further 1 hour without a bath
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
was then warmed at 50° C. for 2 hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
to remove the ion exchanger
WASH
Type
WASH
Details
washed with 200 ml of 5% strength potassium carbonate solution
DISTILLATION
Type
DISTILLATION
Details
the residue was distilled in vacuo

Outcomes

Product
Details
Reaction Time
 24 h
Name
3-bromo-4-fluoro-benzaldehyde dimethyl acetal
Type
product
Smiles
COC(C1=CC(=C(C=C1)F)Br)OC
Measurements
Type Value Analysis
AMOUNT: MASS 93 g
YIELD: PERCENTYIELD 75%
YIELD: CALCULATEDPERCENTYIELD 74.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.